(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-N-[(4-methoxynaphthalen-1-yl)methyl]methanamine
• InChI: InChI=1S/C21H23NO3/c1-23-17-10-8-16(21(12-17)25-3)14-22-13-15-9-11-20(24-2)19-7-5-4-6-18(15)19/h4-12,22H,13-14H2,1-3H3
• InChI Key: JHQZCGQCIWITRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCC2=CC=C(C3=CC=CC=C23)OC)OC
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of methoxylated 1,2,3,4-tetrahydroisoquinolinium derivatives, including compounds with structural similarities to “(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine,” involves complex reactions that introduce methoxy and amino functional groups to specific positions on the benzyl and naphthyl frameworks. These syntheses often use refluxing techniques with methanol as a solvent and may involve multiple steps, including the creation of intermediates like N-methyl-laudanosine and N-methyl-noscapine derivatives (Graulich et al., 2006).

Molecular Structure Analysis

The molecular structure of derivatives similar to “(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine” has been extensively studied, revealing the importance of methoxy substituents and their influence on molecular assembly and properties. C-H...π interactions play a significant role in the assembling of aromatic units, with methoxy groups facilitating the formation of new hydrogen bonds and influencing the overall orientation of aromatic units (Capozzi, Terraneo, & Cardellicchio, 2019).

Chemical Reactions and Properties

Methoxylated amine compounds, including those with structures analogous to the subject compound, participate in a variety of chemical reactions, such as nucleophilic substitution and reactions with electrophilic reagents. These reactions are highly dependent on the methoxy and amino functional groups' positions and can lead to diverse products with different chemical properties (Drew, Griffiths, & King, 1979).

Safety and Hazards

The safety information for 2,4-Dimethoxybenzylamine includes a GHS05 Pictogram, a Signal Word of Danger, and Hazard Statements H314. Precautionary Statements include P280 - P303 + P361 + P353 - P304 + P340 + P310 - P305 + P351 + P338 - P363 - P405.